Cas no 2043-06-3 (2,5-bis(4-biphenylyl)-1,3,4-oxadiazole)

• Product Name: 2,5-bis(4-biphenylyl)-1,3,4-oxadiazole
• CAS No: 2043-06-3
• MF: C₂₆H₁₈N₂O
• MW: 374.433926105499
• CID: 84083
• PubChem ID: 96840
• Update Time: 2025-10-31

2,5-bis(4-biphenylyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(4-biphenylyl)-1,3,4-oxadiazole
• BBOD
• BBD
• 2,5-dibiphenylyl-1,3,4-oxadiazole
• NSC90317
• UNII-C3HW3HH4YV
• NSC 90317
• NSC-90317
• 2,5_di-(4-Biphenylyl)-1,3,4-oxadiazole
• 2,5-DI(4-BIPHENYLYL)-1,3,4-OXADIAZOLE
• BIS({[1,1'-BIPHENYL]-4-YL})-1,3,4-OXADIAZOLE
• CS-0132381
• 1,3,4-OXADIAZOLE, 2,5-BIS(4-BIPHENYLYL)-
• 2043-06-3
• 2,5-bis(4-phenylphenyl)-1,3,4-oxadiazole
• C3HW3HH4YV
• 2,5-di-(4-Biphenylyl)-1,3,4-oxadiazole
• SR-01000395170-1
• 2,5-Di-(4-biphenyl)-1,3,4-oxadiazol
• 1,3,4-OXADIAZOLE, 2,5-BIS((1,1'-BIPHENYL)-4-YL)-
• IVVYVRLKDGGUEL-UHFFFAOYSA-N
• EINECS 218-046-7
• DTXSID80174374
• AS-67947
• 2,5-bis-(4-biphenyl)-yl-1,3,4-oxadiazole
• 2,5-Di[1,1'-biphenyl]-4-yl-1,3,4-oxadiazole #
• 2,5-Bis(4-biphenylyl)oxadiazole
• 2, 5-bis(4-phenylphenyl)-1, 3, 4-oxadiazole
• 2,5-Bis((1,1'-biphenyl)-4-yl)-1,3,4-oxadiazole
• AKOS001577750
• 1,3,4-Oxadiazole, 2,5-bis([1,1'-biphenyl]-4-yl)-
• NS00046402
• SR-01000395170
• E79054
• 2,5-Di([1,1'-biphenyl]-4-yl)-1,3,4-oxadiazole
• SCHEMBL522555
• 2,5-bis([1,1'-biphenyl]-4-yl)-1,3,4-oxadiazole
• DTXCID4096865

• MDL： MFCD00042666
• Inchi： 1S/C26H18N2O/c1-3-7-19(8-4-1)21-11-15-23(16-12-21)25-27-28-26(29-25)24-17-13-22(14-18-24)20-9-5-2-6-10-20/h1-18H
• InChI Key： IVVYVRLKDGGUEL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)C1C=CC=CC=1
• BRN： 318611

Computed Properties

• Exact Mass: 374.14200
• Monoisotopic Mass: 374.141913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: solid
• Density: 1.17
• Melting Point: 235-238°C
• Boiling Point: 568.8°Cat760mmHg
• Flash Point: 290.8℃
• Refractive Index: 1.625
• PSA: 38.92000
• LogP: 6.73760
• Solubility: Insoluble in water

2,5-bis(4-biphenylyl)-1,3,4-oxadiazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives